Cas no 53586-85-9 (3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile)

• Product Name: 3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile
• CAS No: 53586-85-9
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 938770
• PubChem ID: 324043
• Update Time: 2025-04-19

3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile
• AC1L89VZ
• NSC287551
• NSC-287551
• DTXSID70314722
• 2~2~-Oxo-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~3~,2~4~,2~5~,2~6~-decahydro-2~2~H-[1~1~,2~1~:2~1~,3~1~-terphenyl]-2~3~-carbonitrile
• 53586-85-9

• Inchi： 1S/C19H23NO/c20-14-15-8-7-13-19(18(15)21,16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1,3-4,9-10,15,17H,2,5-8,11-13H2
• InChI Key： FFGUANRCTFBQIS-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)CCCC1(C1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 281.17809
• Monoisotopic Mass: 281.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86
• LogP: 4.39748